Cas no 288384-58-7 (Quinoline, 3-fluoro-7-methoxy-2-methyl-)

Quinoline, 3-fluoro-7-methoxy-2-methyl- structure
288384-58-7 structure
Product Name:Quinoline, 3-fluoro-7-methoxy-2-methyl-
CAS No:288384-58-7
MF:C11H10FNO
MW:191.201606273651
CID:3930337
PubChem ID:22030792
Update Time:2025-04-22

Quinoline, 3-fluoro-7-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 3-fluoro-7-methoxy-2-methyl-
    • SEVGWNPCHKRALL-UHFFFAOYSA-N
    • SCHEMBL4372879
    • DB-424983
    • 3-fluoro-7-methoxy-2-methylquinoline
    • 288384-58-7
    • Inchi: 1S/C11H10FNO/c1-7-10(12)5-8-3-4-9(14-2)6-11(8)13-7/h3-6H,1-2H3
    • InChI Key: SEVGWNPCHKRALL-UHFFFAOYSA-N
    • SMILES: FC1=C(C)N=C2C=C(C=CC2=C1)OC

Computed Properties

  • Exact Mass: 191.074642105Da
  • Monoisotopic Mass: 191.074642105Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 22.1Ų

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